2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-[6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanyl-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C19H20N4O2S2/c1-4-25-15-7-5-14(6-8-15)21-17(24)11-26-18-10-9-16(22-23-18)19-12(2)20-13(3)27-19/h5-10H,4,11H2,1-3H3,(H,21,24)
• InChI Key: NKODYWWQHGUJLW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NN=C(C=C2)C3=C(N=C(S3)C)C
• Molecular Formula: C19H20N4O2S2
• Molecular Weight: 400.5 g/mol

Description

2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-ethoxyphenyl)acetamide, also known as Compound A, is a chemical compound that has been widely studied for its potential therapeutic applications. This compound has been found to possess various biochemical and physiological effects that make it a promising candidate for further research and development.

Mechanism of Action

The exact mechanism of action of 2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-ethoxyphenyl)acetamide A is not fully understood, but it is believed to act through several pathways. One proposed mechanism of action is the inhibition of the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. 2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-ethoxyphenyl)acetamide A has also been found to induce apoptosis, or programmed cell death, in cancer cells. In addition, 2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-ethoxyphenyl)acetamide A has been shown to modulate the expression of various genes involved in cancer progression and immune response.
Biochemical and Physiological Effects:
2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-ethoxyphenyl)acetamide A has been found to possess various biochemical and physiological effects, including anti-cancer, neuroprotective, and immunomodulatory effects. In cancer cells, 2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-ethoxyphenyl)acetamide A has been shown to inhibit cell growth, induce apoptosis, and modulate gene expression. In neurology, 2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-ethoxyphenyl)acetamide A has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases. In immunology, 2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-ethoxyphenyl)acetamide A has been shown to modulate the immune response and may be useful in the treatment of autoimmune diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-ethoxyphenyl)acetamide A in lab experiments is its well-characterized synthesis method, which allows for the production of high-quality, pure samples. In addition, 2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-ethoxyphenyl)acetamide A has been extensively studied for its potential therapeutic applications, which provides a strong rationale for its use in lab experiments. One limitation of using 2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-ethoxyphenyl)acetamide A in lab experiments is its relatively low solubility in water, which may make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on 2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-ethoxyphenyl)acetamide A. One area of interest is the development of new analogs of 2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-ethoxyphenyl)acetamide A with improved pharmacological properties. Another area of interest is the investigation of the mechanism of action of 2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-ethoxyphenyl)acetamide A, which may lead to the development of new therapeutic strategies. Finally, the potential therapeutic applications of 2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-ethoxyphenyl)acetamide A in various fields, including cancer research, neurology, and immunology, warrant further investigation.

Synthesis Methods

The synthesis of 2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-ethoxyphenyl)acetamide A involves several steps, including the reaction of 2,4-dimethyl-5-thiocyanato-pyridazine with 6-amino-2-mercaptopyridine, followed by the reaction of the resulting product with 4-ethoxyphenylacetyl chloride. The final product is obtained through a series of purification steps, including recrystallization and chromatography.

Scientific Research Applications

2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-ethoxyphenyl)acetamide A has been extensively studied for its potential therapeutic applications in various fields, including cancer research, neurology, and immunology. In cancer research, 2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-ethoxyphenyl)acetamide A has been found to inhibit the growth of several types of cancer cells, including breast cancer, lung cancer, and colon cancer cells. In neurology, 2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-ethoxyphenyl)acetamide A has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In immunology, 2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-ethoxyphenyl)acetamide A has been found to modulate the immune response and may be useful in the treatment of autoimmune diseases.